Cas no 88485-75-0 (Ethanone, 2,2,2-trifluoro-1-(4-fluorophenyl)-, oxime)

• Product Name: Ethanone, 2,2,2-trifluoro-1-(4-fluorophenyl)-, oxime
• CAS No: 88485-75-0
• MF: C₈H₅F₄NO
• MW: 207.125015974045
• MDL: MFCD32899649
• CID: 631028
• Update Time: 2025-10-22

Ethanone, 2,2,2-trifluoro-1-(4-fluorophenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-(4-fluorophenyl)-, oxime
• N-[2,2,2-trifluoro-1-(4-fluorophenyl)ethylidene]hydroxylamine
• 2,2,2-Trifluoro-1-(4-fluoro-phenyl)-ethanone oxime
• 2,2,2-Trifluoro-1-(4-fluorophenyl)ethanone oxime (ACI)

• MDL： MFCD32899649
• Inchi： 1S/C8H5F4NO/c9-6-3-1-5(2-4-6)7(13-14)8(10,11)12/h1-4,14H
• InChI Key： OMDSUMRWMHEBEE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C(F)(F)F)=NO)=CC=1

Additional information on Ethanone, 2,2,2-trifluoro-1-(4-fluorophenyl)-, oxime

Comprehensive Overview of Ethanone, 2,2,2-trifluoro-1-(4-fluorophenyl)-, oxime (CAS No. 88485-75-0)

Ethanone, 2,2,2-trifluoro-1-(4-fluorophenyl)-, oxime (CAS No. 88485-75-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoromethyl and fluorophenyl groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and advanced materials.

The growing interest in fluorinated compounds like Ethanone, 2,2,2-trifluoro-1-(4-fluorophenyl)-, oxime is driven by their enhanced stability, bioavailability, and metabolic resistance. These attributes are critical in the design of next-generation pharmaceuticals and agrochemicals. For instance, the incorporation of fluorine atoms into organic molecules often improves their lipophilicity and membrane permeability, making them more effective in targeted applications. This compound's oxime functional group further expands its reactivity, enabling diverse synthetic transformations.

In recent years, the demand for CAS No. 88485-75-0 has surged due to its role in the synthesis of high-value intermediates. The compound's trifluoroacetyl moiety is particularly noteworthy, as it is a key building block in the preparation of heterocyclic compounds, which are prevalent in many FDA-approved drugs. Additionally, its 4-fluorophenyl group contributes to its electronic and steric properties, influencing its interactions in catalytic processes and molecular recognition.

From an environmental and sustainability perspective, the use of Ethanone, 2,2,2-trifluoro-1-(4-fluorophenyl)-, oxime aligns with the industry's shift toward greener chemistry. Fluorinated compounds often require fewer synthetic steps and generate less waste compared to traditional alternatives. This efficiency is particularly relevant in the context of green synthesis and sustainable manufacturing, which are top priorities for modern chemical enterprises. Researchers are also investigating its potential in catalysis and photocatalysis, where its unique electronic properties could lead to breakthroughs in energy-efficient reactions.

The compound's versatility extends to material science, where it is being explored for its potential in advanced polymers and functional coatings. Its ability to impart thermal and chemical resistance makes it an attractive candidate for high-performance materials. Furthermore, the oxime group's reactivity allows for cross-linking and polymerization, enabling the creation of tailored materials with specific mechanical and optical properties.

As the scientific community continues to uncover new applications for CAS No. 88485-75-0, its commercial and academic relevance is expected to grow. The compound's compatibility with modern computational chemistry tools also facilitates its study, allowing researchers to predict its behavior and optimize its use in various applications. This synergy between experimental and theoretical approaches underscores its potential as a cornerstone in future chemical innovations.

In conclusion, Ethanone, 2,2,2-trifluoro-1-(4-fluorophenyl)-, oxime represents a fascinating intersection of chemistry, technology, and sustainability. Its multifaceted applications, from drug discovery to material science, highlight its importance in advancing scientific and industrial progress. As research into fluorinated building blocks and oxime derivatives expands, this compound is poised to play a pivotal role in shaping the future of synthetic chemistry.